Cas no 337465-52-8 (Boronic acid, [3-(acetyloxy)phenyl]-)

Boronic acid, [3-(acetyloxy)phenyl]- structure
337465-52-8 structure
Product Name:Boronic acid, [3-(acetyloxy)phenyl]-
CAS No:337465-52-8
MF:C8H9BO4
MW:179.965662717819
CID:3943297
PubChem ID:23148186
Update Time:2025-04-22

Boronic acid, [3-(acetyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [3-(acetyloxy)phenyl]-
    • (3-acetyloxyphenyl)boronic acid
    • DB-114197
    • 337465-52-8
    • (3-acetoxyphenyl)boronic acid
    • SCHEMBL2537749
    • [3-(acetyloxy)phenyl]boronic acid
    • Inchi: 1S/C8H9BO4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5,11-12H,1H3
    • InChI Key: DRVUMCDFAZKLJO-UHFFFAOYSA-N
    • SMILES: B(C1=CC=CC(OC(C)=O)=C1)(O)O

Computed Properties

  • Exact Mass: 180.059
  • Monoisotopic Mass: 180.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
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